Cas no 1206986-30-2 (N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 1206986-30-2
• MF: C₁₇H₁₉N₃O₄
• MW: 329.350464105606
• CID: 5923901
• PubChem ID: 45504654
• Update Time: 2025-06-07

N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-methyl-1,2-oxazole-3-carboxamide
• N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-5-methyl-1,2-oxazole-3-carboxamide
• F5833-7237
• N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-5-methyl-1,2-oxazole-3-carboxamide
• N-(1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)-5-methylisoxazole-3-carboxamide
• AKOS024521415
• 1206986-30-2

• Inchi： 1S/C17H19N3O4/c1-11-8-14(19-24-11)17(22)18-13-6-5-12-4-3-7-20(15(12)9-13)16(21)10-23-2/h5-6,8-9H,3-4,7,10H2,1-2H3,(H,18,22)
• InChI Key： LWNAYVXNQXTDTL-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NC2=CC3=C(C=C2)CCCN3C(COC)=O)=O)=N1

Computed Properties

• Exact Mass: 329.13755610g/mol
• Monoisotopic Mass: 329.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.7Ų

Additional information on N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-methyl-1,2-oxazole-3-carboxamide

Professional Introduction to N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-methyl-1,2-oxazole-3-carboxamide (CAS No: 1206986-30-2)

N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-methyl-1,2-oxazole-3-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1206986-30-2, represents a sophisticated molecular structure that integrates various pharmacophoric elements, making it a promising candidate for further research and development in drug discovery. The intricate architecture of this molecule, featuring a tetrahydroquinoline core linked to an oxazole moiety, suggests potential applications in modulating biological pathways relevant to human health and disease.

The structural features of N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-methyl-1,2-oxazole-3-carboxamide are particularly noteworthy. The presence of a 2-methoxyacetyl group at the nitrogen position of the tetrahydroquinoline ring introduces a polar functional moiety that can enhance solubility and interact with biological targets. Additionally, the oxazole ring contributes to the molecule's overall stability and bioavailability. These structural attributes make it an intriguing subject for investigation in the context of developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacological potential of this compound with greater precision. Studies indicate that the tetrahydroquinoline scaffold is commonly found in bioactive molecules targeting various neurological and cardiovascular disorders. By incorporating an oxazole moiety, which is known for its role in drug-receptor interactions, N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-methyl-1,2-oxazole-3-carboxamide may exhibit unique pharmacodynamic properties. These properties could be exploited to develop drugs with enhanced efficacy and reduced side effects.

In vitro studies have begun to shed light on the biological activity of this compound. Initial experiments suggest that it may possess inhibitory effects on certain enzymes and receptors involved in inflammation and pain signaling. The 2-methoxyacetyl group appears to play a crucial role in modulating these interactions by facilitating binding to specific amino acid residues within the target proteins. Further research is needed to fully elucidate the mechanism of action and optimize the compound's pharmacological profile.

The integration of cutting-edge synthetic methodologies has allowed for the efficient preparation of N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-methyl-1,2-oxazole-3-carboxamide with high purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex tetrahydroquinoline core. These synthetic advances not only facilitate laboratory-scale production but also open avenues for large-scale manufacturing if future clinical trials prove successful.

The potential therapeutic applications of this compound are broad and multifaceted. Given its structural similarities to known bioactive molecules, it may find utility in treating conditions such as neurodegenerative diseases, chronic pain syndromes, and cardiovascular disorders. The oxazole ring's ability to form hydrogen bonds with biological targets suggests that it could enhance binding affinity while minimizing off-target effects. This makes N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-methyl-1,2-Oxazole -3-carboxamide a promising candidate for further clinical investigation.

As research progresses, interdisciplinary collaboration between chemists and biologists will be essential to fully harness the potential of this molecule. By leveraging both experimental data and computational insights, scientists can accelerate the discovery process and identify novel derivatives with improved pharmacological properties. The combination of traditional organic synthesis with modern biophysical techniques will provide a comprehensive understanding of how this compound interacts with biological systems.

Regulatory considerations also play a critical role in advancing compounds like N - 1 - ( 2 - methoxyacetyl ) - 1 , 2 , 3 , 4 - tetrahydroquinolin - 7 - yl - 5 - methyl - 1 , 2 - oxazole - 3 - carboxamide into clinical use . Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous preclinical safety studies are necessary steps before human trials can commence. These efforts will help establish a robust foundation for evaluating its therapeutic potential in patients.

The global pharmaceutical landscape is increasingly focused on developing innovative treatments with improved efficacy and safety profiles . Compounds such as N - 1 - ( 2 - methoxyacetyl ) - 1 , 2 , 3 , 4 - tetrahydroquinolin - 7 - yl - 5 - methyl - 1 , 2 - oxazole - 3 carboxamide align well with this trend by incorporating novel structural motifs known to enhance drug-receptor interactions . Continued investment in research infrastructure and collaborative efforts across academia and industry will be instrumental in bringing such compounds from bench to market.